Cas no 1346599-66-3 (Clofedanol-d5 Hydrochloride)

• Product Name: Clofedanol-d5 Hydrochloride
• CAS No: 1346599-66-3
• MF: C₁₇H₂₁Cl₂NO
• MW: 326.260742902756
• CID: 4555309
• Update Time: 2025-05-20

Clofedanol-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Clofedanol-d5 Hydrochloride
• 2-Chloro-α-[2-(diMethylaMino)ethyl]-α-phenyl(d5)benzeneMethanol
• Chlophedianol-d5 Hydrochloride
• α-(2-DiMethylaMinoethyl)-o-chlorobenzhydrol-d5 Hydrochloride

• Inchi： 1S/C17H20ClNO.ClH/c1-19(2)13-12-17(20,14-8-4-3-5-9-14)15-10-6-7-11-16(15)18;/h3-11,20H,12-13H2,1-2H3;1H
• InChI Key： XYGSFNHCFFAJPO-UHFFFAOYSA-N
• SMILES： Cl.c1(Cl)c(C(c2ccccc2)(CCN(C)C)O)cccc1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Clofedanol-d5 Hydrochloride

Introduction to Clofedanol-d5 Hydrochloride (CAS No. 1346599-66-3)

Clofedanol-d5 Hydrochloride, a deuterated derivative of Clofedanol, is a compound of significant interest in the field of pharmaceutical research and development. The chemical structure of this compound is characterized by its hydrochloride salt form, which enhances its solubility and bioavailability. With a CAS number of 1346599-66-3, this compound has garnered attention for its potential applications in metabolic studies and drug metabolism research.

The parent compound, Clofedanol, is a synthetic agent that has been explored for its pharmacological properties, particularly in the context of cardiovascular and respiratory applications. The introduction of deuterium atoms in Clofedanol-d5 Hydrochloride modifies its physical and chemical properties, making it an invaluable tool for researchers studying the kinetics of drug metabolism. This modification helps in distinguishing the deuterated compound from its non-deuterated counterpart, allowing for more precise analytical techniques such as mass spectrometry.

In recent years, the use of deuterated compounds in pharmaceutical research has become increasingly prevalent. Deuterium labeling, also known as isotopic labeling, offers several advantages over traditional non-deuterated compounds. These include improved metabolic stability, reduced interference in analytical methods, and enhanced sensitivity in detection techniques. Clofedanol-d5 Hydrochloride exemplifies these benefits, making it a preferred choice for researchers investigating the metabolic pathways of Clofedanol and related compounds.

One of the most compelling applications of Clofedanol-d5 Hydrochloride is in the field of drug metabolism research. By studying the metabolic fate of this deuterated derivative, scientists can gain insights into the enzymatic processes involved in drug breakdown. This information is crucial for optimizing drug formulations and predicting potential side effects. Additionally, the use of stable isotope labeling allows for non-invasive monitoring of drug metabolism in vivo, providing a more comprehensive understanding of how drugs are processed by the body.

Recent studies have highlighted the importance of Clofedanol-d5 Hydrochloride in understanding the pharmacokinetics of Clofedanol. These studies have demonstrated that deuterium labeling can significantly alter the metabolic half-life and excretion pathways of a drug. For instance, research has shown that Clofedanol-d5 Hydrochloride exhibits a longer half-life compared to its non-deuterated counterpart, which could have implications for dosing regimens and therapeutic efficacy. Such findings underscore the value of using deuterated compounds in pharmacokinetic studies.

The analytical methodologies used to study Clofedanol-d5 Hydrochloride are also worth mentioning. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed to detect and quantify this compound in biological matrices. The high sensitivity and specificity offered by these techniques ensure accurate measurements even at low concentrations. This capability is essential for researchers aiming to elucidate complex metabolic pathways and identify key enzymes involved in drug metabolism.

The impact of Clofedanol-d5 Hydrochloride on pharmaceutical development extends beyond basic research. Pharmaceutical companies are increasingly leveraging deuterated compounds to improve drug candidates' pharmacokinetic profiles. By incorporating deuterium atoms into a molecule, researchers can enhance its metabolic stability, reduce off-target effects, and extend its patent life. Clofedanol-d5 Hydrochloride serves as a prime example of how isotopic labeling can be harnessed to develop next-generation pharmaceuticals with improved therapeutic outcomes.

In conclusion, Clofedanol-d5 Hydrochloride (CAS No. 1346599-66-3) is a compound with significant potential in pharmaceutical research and development. Its unique properties as a deuterated derivative make it an excellent tool for studying drug metabolism and pharmacokinetics. The advancements in analytical techniques further enhance its utility, enabling researchers to gain deeper insights into complex biological processes. As pharmaceutical innovation continues to evolve, compounds like Clofedanol-d5 Hydrochloride will play an increasingly vital role in shaping the future of medicine.